Cas no 2227680-29-5 (methyl (3R)-3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoate)

• Product Name: methyl (3R)-3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoate
• CAS No: 2227680-29-5
• MF: C₁₁H₁₁NO₃S
• MW: 237.274941682816
• CID: 5998876
• PubChem ID: 165626180
• Update Time: 2025-11-05

methyl (3R)-3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoate
• 2227680-29-5
• EN300-1770469

• Inchi： 1S/C11H11NO3S/c1-15-10(14)6-8(13)11-12-7-4-2-3-5-9(7)16-11/h2-5,8,13H,6H2,1H3/t8-/m1/s1
• InChI Key： XGEDHLHGJFKWKB-MRVPVSSYSA-N
• SMILES： S1C2C=CC=CC=2N=C1[C@@H](CC(=O)OC)O

Computed Properties

• Exact Mass: 237.04596439g/mol
• Monoisotopic Mass: 237.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 87.7Ų

Additional information on methyl (3R)-3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoate

Methyl (3R)-3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoate (CAS No. 2227680-29-5): A Comprehensive Overview

Methyl (3R)-3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoate, identified by its CAS number 2227680-29-5, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable subject of study for potential therapeutic applications. The structural features of this molecule, particularly the presence of a 1,3-benzothiazole moiety and a chiral center at the propanoate group, contribute to its unique chemical properties and biological interactions.

The 1,3-benzothiazole ring is a well-known pharmacophore found in numerous bioactive compounds. It is characterized by its ability to interact with various biological targets, including enzymes and receptors, which makes it an attractive scaffold for drug design. In the case of Methyl (3R)-3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoate, the benzothiazole moiety is positioned such that it can potentially engage in hydrogen bonding and other non-covalent interactions with biological targets. This positioning is crucial for modulating the compound's biological activity and efficacy.

The chiral center at the propanoate group in Methyl (3R)-3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoate adds another layer of complexity to its chemical behavior. Chiral molecules can exist in two enantiomeric forms, each with distinct biological activities. The (R) configuration of the chiral center in this compound suggests that it may exhibit specific interactions with biological targets that are not present in the (S) enantiomer. This chirality is often exploited in drug development to enhance selectivity and reduce side effects.

Recent research has highlighted the importance of Methyl (3R)-3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoate in various therapeutic contexts. Studies have shown that compounds containing the benzothiazole scaffold can exhibit anti-inflammatory, antimicrobial, and anti-cancer properties. The hydroxypropanoate group further enhances these properties by providing additional sites for interaction with biological targets. For instance, research has demonstrated that Methyl (3R)-3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoate can modulate inflammatory pathways by interacting with specific enzymes and receptors involved in the immune response.

In addition to its potential therapeutic applications, Methyl (3R)-3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoate has also been studied for its role in chemical synthesis. The presence of both the benzothiazole moiety and the chiral center makes it a versatile building block for more complex molecules. Chemists have utilized this compound as a precursor in the synthesis of various bioactive molecules, including those with potential applications in agriculture and materials science. The ability to functionalize both the benzothiazole ring and the propanoate group provides chemists with a high degree of flexibility in designing novel compounds.

The synthesis of Methyl (3R)-3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoate involves several key steps that highlight its complexity as a chemical entity. The introduction of the benzothiazole moiety typically requires multi-step reactions involving cyclization and functional group transformations. The subsequent installation of the chiral center at the propanoate group often involves stereoselective reactions such as asymmetric hydrogenation or resolution techniques. These synthetic strategies require careful optimization to ensure high yield and purity of the final product.

The pharmacological profile of Methyl (3R)-3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoate has been extensively studied in recent years. Preclinical studies have shown that this compound can exhibit significant effects on various biological pathways. For example, research has indicated that it may inhibit the activity of enzymes involved in inflammation and pain signaling. Additionally, studies have suggested that Methyl (3R)-3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoate can modulate neurotransmitter release, making it a potential candidate for treating neurological disorders.

The potential therapeutic applications of Methyl (3R)-3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoate are further supported by its favorable pharmacokinetic properties. Studies have shown that this compound exhibits good solubility in both water and organic solvents, which facilitates its administration via multiple routes. Additionally, preliminary toxicity studies have indicated that Methyl (3R)-3-(1,3-benzothiazol-2-yl)-hydroxypropanoate is well-tolerated at relevant doses, suggesting its potential for safe clinical use.

In conclusion, Methyl (3R)-33(1,33-benzothiazol-22-yl)-33-hydroxypropanoate (CAS No. 2227680-29--5) is a compound with significant potential in both chemical synthesis and pharmaceutical research. Its unique structural features, including the presence of a 1,33-benzothiazoledihydropyridine scaffold and a chiral center at ​the propanoate group, Its reported biological activities suggest potential therapeutic applications across various disease areas.
The favorable pharmacokinetic properties further support its development as a lead compound for future drug discovery efforts.